Cas no 2008567-63-1 (5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde
• CAS No: 2008567-63-1
• MF: C₁₂H₉FO₂S
• MW: 236.262065649033
• CID: 6432164
• PubChem ID: 96412635
• Update Time: 2025-05-26

5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2008567-63-1
• EN300-1585797
• 5-(3-fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde
• 5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde

• Inchi： 1S/C12H9FO2S/c1-15-11-4-2-8(6-10(11)13)12-5-3-9(7-14)16-12/h2-7H,1H3
• InChI Key： RJACZNVLVAGSPT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 236.03072886g/mol
• Monoisotopic Mass: 236.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde (CAS No. 2008567-63-1)

5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde (CAS No. 2008567-63-1) is a fluorinated aromatic aldehyde with significant potential in pharmaceutical and material science applications. This compound features a thiophene core substituted with a 3-fluoro-4-methoxyphenyl group and an aldehyde functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in its role in designing small-molecule inhibitors, fluorescent probes, and organic electronic materials, aligning with trends in drug discovery and sustainable chemistry.

The structural uniqueness of 5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde lies in its electron-withdrawing fluorine and electron-donating methoxy groups, which modulate reactivity and optical properties. Such characteristics are critical for applications in optoelectronics, where conjugated systems like thiophene derivatives are prized for their charge transport properties. Recent studies highlight its utility in developing OLEDs (Organic Light-Emitting Diodes) and sensors, addressing growing demand for energy-efficient technologies.

In pharmaceutical research, this compound serves as a precursor for kinase inhibitors and anti-inflammatory agents, topics frequently searched in academic and industrial databases. Its aldehyde group enables facile derivatization via Schiff base formation or reductive amination, streamlining the synthesis of libraries for high-throughput screening. Queries like "thiophene-based drug candidates" or "fluorinated building blocks in medicinal chemistry" reflect its relevance in modern drug design.

From a synthetic chemistry perspective, CAS No. 2008567-63-1 exemplifies advancements in heterocyclic chemistry. The thiophene scaffold’s stability and the fluoro-methoxy substitution pattern offer selectivity in cross-coupling reactions, a hot topic in green chemistry forums. Optimized protocols for its production often involve Pd-catalyzed couplings or microwave-assisted synthesis, reducing waste and energy use—key concerns for sustainable manufacturing.

Analytical characterization of this compound typically employs NMR, HPLC, and mass spectrometry, with its UV-Vis absorption properties being of particular interest for material scientists. Online discussions frequently explore "spectral data interpretation for fluorinated thiophenes", underscoring the need for detailed technical resources. Proper handling requires standard laboratory precautions, though it is not classified as hazardous under major regulatory frameworks.

Market-wise, 5-(3-Fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde caters to niche segments in fine chemicals and R&D suppliers. Its pricing and availability are influenced by demand from academic labs and biotech startups focusing on targeted therapy development. Searches for "bulk suppliers of fluorinated aldehydes" or "custom synthesis of thiophene derivatives" highlight commercial interest.

In summary, CAS No. 2008567-63-1 represents a convergence of pharmaceutical innovation and advanced material science. Its dual utility in life sciences and technology sectors ensures sustained attention, while its synthetic flexibility aligns with green chemistry principles. As interdisciplinary research grows, this compound will likely remain a staple in journals and patent filings, answering queries from synthetic chemists to materials engineers.